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Compound of Interest

Compound Name: BarA protein

CAS No.: 146835-03-2

Cat. No.: B587736

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides, FAQs, and detailed protocols to

enhance the efficiency of barA gene knockout experiments in Escherichia coli and other gram-

negative bacteria.

Introduction to the BarA-UvrY System
The barA gene in Escherichia coli encodes a membrane-bound sensor kinase that, together

with its cognate response regulator UvrY, forms the BarA-UvrY two-component system.[1] This

system is a global regulator that influences a wide range of cellular processes, including central

carbon metabolism, motility, biofilm formation, and virulence.[1][2][3] It primarily functions by

controlling the expression of small non-coding RNAs, CsrB and CsrC, which in turn modulate

the activity of the CsrA protein, a key post-transcriptional regulator.[2][4] Given its significant

role in bacterial adaptation and pathogenicity, knocking out the barA gene is a critical step in

studying these pathways and identifying potential drug targets.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of the BarA-UvrY two-component system?
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The BarA-UvrY system acts as a sensor for environmental signals, though the precise signals

are still under investigation.[1] Upon activation, the sensor kinase BarA autophosphorylates

and transfers the phosphoryl group to the response regulator UvrY.[5] Phosphorylated UvrY

then binds to the promoter regions of the csrB and csrC genes, activating their transcription.[2]

[5] These small RNAs sequester the global regulatory protein CsrA, thereby controlling the

translation of numerous target mRNAs involved in metabolism and virulence.[2][4]

Q2: What are the most common methods for performing a barA gene knockout?

The two most prevalent methods for gene knockout in E. coli are Lambda Red Recombineering

and CRISPR/Cas9-based genome editing.

Lambda Red Recombineering: This technique uses the homologous recombination proteins

(Exo, Beta, and Gam) from the lambda bacteriophage to replace a target gene with a linear

DNA cassette, typically containing an antibiotic resistance marker.[6][7]

CRISPR/Cas9: This system uses a guide RNA (gRNA) to direct the Cas9 nuclease to the

barA gene, where it creates a double-strand break. The cell's repair machinery often

introduces insertions or deletions (indels) that disrupt the gene.[8] For higher efficiency, this

method can be coupled with Lambda Red to provide a homologous repair template and

select against non-edited cells.[9][10]

Q3: Is the barA gene essential for E. coli survival?

No, the barA gene is not essential for the survival of E. coli under standard laboratory

conditions. However, its deletion can significantly impact the bacterium's ability to compete and

adapt to different carbon sources, such as switching between glycolytic and gluconeogenic

pathways.[1][4]

Gene Knockout Efficiency: A Comparative Overview
The efficiency of gene knockout can vary significantly based on the chosen methodology. The

following table summarizes the reported efficiencies and characteristics of common techniques

used in E. coli.
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Method
Key
Components

Reported
Efficiency
Range (%)

Advantages Disadvantages

Lambda Red

Recombineering

Exo, Beta, Gam

proteins; Linear

DNA cassette

with antibiotic

marker &

homology arms.

0.1 - 10%

Well-established;

does not require

target-specific

plasmids.[6][7]

Relatively low

efficiency;

requires

screening many

colonies; leaves

an antibiotic

marker.[11]

CRISPR/Cas9

Cas9 nuclease,

guide RNA

(gRNA), optional

donor DNA.

65 - 100%[12]

High efficiency;

can be

markerless;

suitable for

multiplexing.[13]

Requires specific

plasmids;

potential for off-

target cleavage

and Cas9

toxicity.[14]

Lambda Red +

CRISPR/Cas9

Combines

Lambda Red

machinery with

CRISPR/Cas9

for counter-

selection against

wild-type cells.

> 90%

Extremely high

efficiency;

actively

eliminates non-

recombinants,

simplifying

screening.[9][10]

More complex

setup involving

multiple plasmids

or steps.[10]
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Troubleshooting Guide
This guide addresses common issues encountered during barA knockout experiments,

particularly when using the Lambda Red Recombineering method.

Problem 1: I get very few or no colonies after electroporation and plating on selective media.
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Possible Cause: Low Transformation Efficiency. The viability and competency of the cells are

critical.

Solution:

Verify Cell Competency: Always run a positive control by transforming cells with 1 ng of

a known uncut plasmid. A low number of colonies (<10^4 CFU/µg) indicates a problem

with the competent cells.[15]

Check DNA Quality: The linear DNA cassette must be free of salts and PCR inhibitors.

Purify the PCR product thoroughly. High salt concentrations can cause arcing during

electroporation.[15]

Optimize Electroporation: Ensure you are using pre-chilled electroporation cuvettes and

that the electroporator settings are correct for your bacterial strain (e.g., for E. coli,

typically 1.8 kV in a 1mm or 2mm cuvette).[11]

Lambda Red Protein Toxicity: Prolonged expression of the Gam protein can be toxic.

Ensure that induction of the Red system is timed correctly and not unnecessarily

extended.

Problem 2: I get many colonies, but PCR screening shows they are all wild-type.

Possible Cause 1: Inefficient Homologous Recombination. The Lambda Red system was not

active enough, or the DNA cassette was not a suitable substrate.

Solution:

Confirm Red System Induction: Ensure the temperature shift (for temperature-sensitive

promoters) or chemical induction (e.g., with arabinose) was performed correctly to

express the Exo, Beta, and Gam proteins.[7]

Verify Homology Arms: The homology arms on your linear DNA cassette should be 40-

50 base pairs long and perfectly match the sequences immediately upstream and

downstream of the barA coding sequence.[16]
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Protect Linear DNA: The Gam protein is essential for protecting the linear DNA cassette

from degradation by host nucleases like RecBCD.[6] Ensure the strain you are using

properly expresses Gam.

Possible Cause 2: Antibiotic Selection Failure. The antibiotic may not be active, or its

concentration is too low, allowing non-recombinant cells to survive.

Solution:

Prepare Fresh Plates: Antibiotics can degrade over time, especially when stored

improperly or in old plates. Always use freshly prepared selective media.[11]

Check Antibiotic Concentration: Verify you are using the correct concentration of the

selective antibiotic for your specific E. coli strain and resistance cassette.

Beware of Satellite Colonies: Small colonies surrounding a large, resistant colony may

be "satellites" that are surviving due to the local degradation of the antibiotic. Only pick

well-isolated colonies for screening.

Problem 3: My PCR verification gives ambiguous results, such as multiple bands or a band for

both the wild-type and the knockout.

Possible Cause 1: Mixed Colony. The colony picked for screening contains a mix of wild-type

and mutant cells.

Solution: Re-streak the colony on a new selective plate to isolate a pure clone. Pick

several resulting single colonies and repeat the PCR verification.[17]

Possible Cause 2: Gene Duplication. Under certain selective pressures, the cell may have

duplicated the genomic region containing barA, allowing for both the knockout and a

functional wild-type copy to coexist.[17]

Solution: This is a known, though less common, issue.[17] Verification should be

performed with a primer pair that flanks the entire targeted region. If both a wild-type-sized

band and a knockout-sized band appear, a duplication event is likely.
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Possible Cause 3: Non-specific Primer Binding. The verification primers may be annealing to

other locations in the genome.

Solution: Design and test new verification primers. A robust verification strategy includes

three PCRs:

A primer pair flanking the knockout region (should yield a smaller band for the

knockout).

A forward primer upstream of the gene and a reverse primer inside the antibiotic

cassette (should only yield a product in correct knockouts).

A primer pair internal to the barA coding sequence (should only yield a product in wild-

type cells).

Click to download full resolution via product page

Detailed Experimental Protocol: Lambda Red
Recombineering
This protocol provides a generalized methodology for knocking out the barA gene in E. coli

using the pKD46 plasmid, which carries the Lambda Red genes under an arabinose-inducible

promoter.

1. Preparation of the Linear DNA Cassette

Design primers to amplify a desired antibiotic resistance cassette (e.g., Kanamycin

resistance from pKD4).

The 5' end of the forward primer must contain 40-50 nucleotides of homology to the region

immediately upstream of the barA start codon.

The 5' end of the reverse primer must contain 40-50 nucleotides of homology to the region

immediately downstream of the barA stop codon.
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Perform PCR to amplify the cassette.

Run the product on an agarose gel, excise the correct band, and purify the DNA. Elute in

sterile water.

2. Preparation of Electrocompetent Cells

Transform your target E. coli strain with the pKD46 plasmid (temperature-sensitive replicon,

ampicillin resistance).

Grow a single colony overnight at 30°C in LB broth with ampicillin.

The next day, subculture the cells into a larger volume of SOB broth with ampicillin and 1 mM

L-arabinose.

Grow the culture at 30°C with shaking to an OD600 of 0.4-0.6 to induce expression of the

Red recombinase proteins.

Rapidly chill the culture on ice for 20-30 minutes.

Harvest the cells by centrifugation at 4°C.

Wash the cell pellet three times with ice-cold sterile 10% glycerol.

After the final wash, resuspend the pellet in a small volume of 10% glycerol. The cells are

now electrocompetent and should be used immediately or stored at -80°C.

3. Electroporation and Selection

Thaw competent cells on ice.

Add 100-200 ng of the purified linear DNA cassette to 50 µL of cells.

Transfer the mixture to a pre-chilled 1mm or 2mm electroporation cuvette.

Electroporate using appropriate settings (e.g., 1.8 kV, 25 µF, 200 Ω).

Immediately add 1 mL of SOC medium to the cuvette, mix, and transfer to a microfuge tube.
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Incubate at 37°C for 1-2 hours to allow for recombination and expression of the antibiotic

resistance gene.

Plate aliquots of the culture on LB agar plates containing the appropriate antibiotic (e.g.,

Kanamycin) to select for recombinants.

Incubate the plates at 37°C overnight.

4. Verification of Knockout Mutants

Pick several well-isolated colonies from the selective plate.

Perform colony PCR using the verification primers as described in the troubleshooting guide

to confirm the replacement of the barA gene with the resistance cassette.

Once confirmed, streak the mutant to isolate a pure clone and grow a culture to make a

glycerol stock for long-term storage.

(Optional) The pKD46 plasmid can be cured (removed) by growing the cells at 37°C or 42°C

without ampicillin selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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